Cas no 306732-11-6 (N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide)

• Product Name: N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide
• CAS No: 306732-11-6
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• MDL: MFCD00169418
• CID: 3050867
• PubChem ID: 676215
• Update Time: 2025-10-31

N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide
• AKOS005108325
• Oprea1_139645
• CS-0294118
• MFCD00169418
• JS-2530
• AA-768/31453057
• N-(3-chloro-4-methylphenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
• 306732-11-6
• N-(3-chloro-4-methylphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
• Z18499848
• 649-930-4

• MDL： MFCD00169418
• Inchi： 1S/C13H14ClN3OS/c1-9-3-4-10(7-11(9)14)16-12(18)8-19-13-15-5-6-17(13)2/h3-7H,8H2,1-2H3,(H,16,18)
• InChI Key： TXWMBSOYEQASRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 295.0546109Da
• Monoisotopic Mass: 295.0546109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide

Introduction to N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide (CAS No. 306732-11-6)

N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 306732-11-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of N-(3-Chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide incorporates a phenyl ring substituted with both chloro and methyl groups, which are known to enhance the compound's interaction with biological targets. The presence of a thioether linkage between the acetamide moiety and the imidazole ring further contributes to its unique pharmacological properties. This structural arrangement not only influences the compound's solubility and metabolic stability but also plays a crucial role in its binding affinity to specific biological receptors.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. The imidazole ring in N-(3-chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide is particularly noteworthy, as it is a common structural motif found in numerous bioactive molecules. Research has demonstrated that imidazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group on the imidazole ring further modulates these properties, potentially enhancing their efficacy and selectivity.

The phenyl ring substituents, specifically the chloro and methyl groups, are critical for the compound's pharmacological profile. The chloro group at the 3-position of the phenyl ring is known to improve binding affinity by increasing electronic density and hydrophobic interactions with biological targets. Meanwhile, the methyl group at the 4-position provides steric hindrance, which can enhance specificity by reducing off-target effects. These structural features make N-(3-chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide a promising candidate for further investigation in drug development.

Recent studies have highlighted the importance of understanding the metabolic pathways and pharmacokinetic behavior of novel compounds. N-(3-chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide has been subjected to detailed metabolic studies to assess its stability and degradation products. These studies have revealed that the compound undergoes selective biotransformation in vivo, producing metabolites that retain significant biological activity. This finding is particularly encouraging for drug development, as it suggests that the compound can maintain its therapeutic effects while minimizing unwanted side effects.

The synthesis of N-(3-chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in organic synthesis that facilitate the development of novel therapeutic agents.

Evaluation of N-(3-chloro-4-methylphenyl)-2-((1-methyl-1H-imidazol-2-yli thio)acetamide's biological activity has revealed its potential in various therapeutic areas. Preclinical studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory diseases and cancer. The ability to modulate these targets suggests that N-(3-chloro -4-methylphenyl)-2 -((1 -methyl -1 H -imidazol -2 -yli thio )acetamide could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis or certain types of cancer.

The pharmacological profile of N-(3-chloro -4 -methylphenyl ) -2 -(( 1 -methyl -1 H -imidaz ol -2 -yli thio )acetamide is further enhanced by its favorable pharmacokinetic properties. Studies have indicated that this compound has good oral bioavailability and distributes widely throughout various tissues in vivo. These characteristics are crucial for developing an effective drug formulation that can reach target sites efficiently while maintaining stability over time.

In conclusion, N-(3-chloro -4 -methylphenyl ) - 2 - (( 1 -methyl - 1 H imid az ol - 2 yl ) th io ) acet amide (CAS No . 306732 .11 .6 ) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its unique molecular structure , combined with promising preclinical data , positions it as a valuable candidate for further research and development . As our understanding of biological mechanisms continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.